Cas no 2138142-11-5 (Furan, 2-[1-(chloromethyl)-3-buten-1-yl]tetrahydro-)

• Product Name: Furan, 2-[1-(chloromethyl)-3-buten-1-yl]tetrahydro-
• CAS No: 2138142-11-5
• MF: C₉H₁₅ClO
• MW: 174.667802095413
• CID: 5289204
• Update Time: 2025-10-20

Furan, 2-[1-(chloromethyl)-3-buten-1-yl]tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Furan, 2-[1-(chloromethyl)-3-buten-1-yl]tetrahydro-

• Inchi： 1S/C9H15ClO/c1-2-4-8(7-10)9-5-3-6-11-9/h2,8-9H,1,3-7H2
• InChI Key： JXUUPMNHHMLPAY-UHFFFAOYSA-N
• SMILES： O1CCCC1C(CCl)CC=C

Additional information on Furan, 2-[1-(chloromethyl)-3-buten-1-yl]tetrahydro-

Exploring Furan, 2-[1-(chloromethyl)-3-buten-1-yl]tetrahydro- (CAS No. 2138142-11-5): Properties, Applications, and Innovations

Furan, 2-[1-(chloromethyl)-3-buten-1-yl]tetrahydro- (CAS No. 2138142-11-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This compound belongs to the tetrahydrofuran derivatives family, characterized by a furan ring with a chloromethyl and butenyl substituent. Its molecular formula and structural features make it a valuable intermediate in synthetic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials.

One of the most intriguing aspects of Furan, 2-[1-(chloromethyl)-3-buten-1-yl]tetrahydro- is its role in green chemistry and sustainable synthesis. With growing global emphasis on environmentally friendly processes, researchers are exploring how this compound can be utilized in catalytic reactions and biodegradable polymer production. Its reactive sites, including the chloromethyl group and alkene functionality, allow for diverse chemical transformations, making it a hotspot for innovation in organic synthesis.

In the pharmaceutical industry, CAS No. 2138142-11-5 has shown promise as a building block for drug discovery. Its structural motif is found in several bioactive molecules, particularly those targeting central nervous system (CNS) disorders and anti-inflammatory agents. Recent studies highlight its potential in designing small-molecule inhibitors and protease-targeted therapies, aligning with the rising demand for precision medicine. Additionally, its compatibility with click chemistry techniques has expanded its utility in bioconjugation and diagnostic probe development.

From an industrial perspective, Furan, 2-[1-(chloromethyl)-3-buten-1-yl]tetrahydro- is gaining traction in the flavor and fragrance sector. Its furan backbone contributes to aromatic profiles, enabling the synthesis of novel food additives and perfumery ingredients. This aligns with consumer trends favoring natural-like compounds and clean-label products. Furthermore, its application in polymeric materials has been explored for enhancing thermal stability and flexibility, addressing needs in packaging and electronics.

The synthesis and handling of CAS No. 2138142-11-5 require adherence to good laboratory practices (GLP) and process optimization to ensure yield efficiency. Advances in flow chemistry and microwave-assisted synthesis have streamlined its production, reducing waste and energy consumption. These methodologies resonate with the broader shift toward circular economy principles in chemical manufacturing.

Looking ahead, Furan, 2-[1-(chloromethyl)-3-buten-1-yl]tetrahydro- is poised to play a pivotal role in emerging fields like bio-based chemicals and smart materials. Its adaptability in cross-coupling reactions and polymer functionalization positions it as a key player in next-generation innovations. As research continues, this compound is expected to unlock new possibilities in nanotechnology and renewable energy applications, further solidifying its importance in modern chemistry.